N-(3-acetylphenyl)-2-((6-methyl-2-(p-tolyl)pyrimidin-4-yl)oxy)acetamide
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Description
N-(3-acetylphenyl)-2-((6-methyl-2-(p-tolyl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C22H21N3O3 and its molecular weight is 375.428. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A body of research has explored the synthesis of pyrimidinones and oxazinones, highlighting their potential antimicrobial applications. For instance, the antimicrobial screening of synthesized pyrimidinones and oxazinones has shown good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Antitumor Activity
Research on pyrazolopyrimidine derivatives has evaluated their potential in antitumor applications. For example, a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives demonstrated mild to moderate antitumor activity against human breast adenocarcinoma cell line MCF7 (El-Morsy et al., 2017).
Antifolate and Dual Inhibition of Enzymes
The design and synthesis of classical and nonclassical antifolates based on pyrimidine and related scaffolds have shown potent inhibitory activity against critical enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds have been evaluated for their potential as antitumor agents, showcasing the significance of the pyrimidine scaffold in dual enzyme inhibition (Gangjee et al., 2008).
Novel Syntheses and Chemical Properties
Studies have also focused on the innovative synthesis of pyrimidine derivatives and their structural and chemical properties. For example, research on the oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides has provided insights into the chemical behavior and potential applications of these compounds in various synthetic pathways (Pailloux et al., 2007).
In Vitro Cytotoxic Activity
The design and synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been investigated for their in vitro cytotoxic activity, highlighting the potential of these compounds in cancer research. Some derivatives showed appreciable cancer cell growth inhibition, indicating their promise as anticancer agents (Al-Sanea et al., 2020).
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3/c1-14-7-9-17(10-8-14)22-23-15(2)11-21(25-22)28-13-20(27)24-19-6-4-5-18(12-19)16(3)26/h4-12H,13H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJZVEWLOKXVEAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=CC(=N2)OCC(=O)NC3=CC=CC(=C3)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.